Cas no 501665-26-5 (2,1,3-Benzoxadiazole, 4,5,6-tribromo-)

• Product Name: 2,1,3-Benzoxadiazole, 4,5,6-tribromo-
• CAS No: 501665-26-5
• MF: C₆HBr₃N₂O
• MW: 356.796938657761
• CID: 1560989
• Update Time: 2024-08-24

2,1,3-Benzoxadiazole, 4,5,6-tribromo- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4,5,6-tribromo-

• Inchi： 1S/C6HBr3N2O/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H
• InChI Key： IVJLYYRSIWKTDP-UHFFFAOYSA-N
• SMILES： N1=C2C=C(Br)C(Br)=C(Br)C2=NO1

Computed Properties

• Exact Mass: 353.76383

Experimental Properties

• Density: 2.524±0.06 g/cm3(Predicted)
• Melting Point: 148-150 °C
• Boiling Point: 374.7±52.0 °C(Predicted)
• PSA: 38.92
• pka: -4.24±0.50(Predicted)